Cas no 898374-40-8 (N-2-(2-methoxyphenyl)ethyl-N'-phenylethanediamide)

N-2-(2-Methoxyphenyl)ethyl-N'-phenylethanediamide is a diamide compound featuring a methoxyphenyl and phenyl moiety linked by an ethanediamide bridge. Its molecular structure imparts unique physicochemical properties, making it suitable for applications in pharmaceutical intermediates or organic synthesis. The methoxy group enhances solubility and electronic effects, while the diamide backbone offers stability and potential for hydrogen bonding. This compound may serve as a precursor in the development of bioactive molecules or as a building block in polymer chemistry. Its well-defined structure allows for precise modifications, facilitating tailored applications in research and industrial processes.
N-2-(2-methoxyphenyl)ethyl-N'-phenylethanediamide structure
898374-40-8 structure
Product Name:N-2-(2-methoxyphenyl)ethyl-N'-phenylethanediamide
CAS No:898374-40-8
MF:C17H18N2O3
MW:298.336424350739
CID:5488231
Update Time:2025-06-26

N-2-(2-methoxyphenyl)ethyl-N'-phenylethanediamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(2-methoxyphenyl)ethyl]-N'-phenyloxamide
    • N-2-(2-methoxyphenyl)ethyl-N'-phenylethanediamide
    • Inchi: 1S/C17H18N2O3/c1-22-15-10-6-5-7-13(15)11-12-18-16(20)17(21)19-14-8-3-2-4-9-14/h2-10H,11-12H2,1H3,(H,18,20)(H,19,21)
    • InChI Key: UIUUBXZQCFAFOH-UHFFFAOYSA-N
    • SMILES: C(NCCC1=CC=CC=C1OC)(=O)C(NC1=CC=CC=C1)=O

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Additional information on N-2-(2-methoxyphenyl)ethyl-N'-phenylethanediamide

N-2-(2-Methoxyphenyl)ethyl-N'-Phenylethanediamide (CAS No. 898374-40-8): A Comprehensive Overview

N-2-(2-Methoxyphenyl)ethyl-N'-Phenylethanediamide (CAS No. 898374-40-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a diamide derivative with a unique structure that confers it with a range of biological activities. The compound's molecular formula is C16H21NO2, and it has a molecular weight of 263.34 g/mol.

The methoxyphenyl and phenylethanediamide moieties in the structure of N-2-(2-Methoxyphenyl)ethyl-N'-Phenylethanediamide play crucial roles in its biological properties. The methoxyphenyl group, in particular, is known for its ability to modulate receptor interactions and enhance the lipophilicity of the molecule, which can influence its pharmacokinetic properties. The phenylethanediamide moiety, on the other hand, contributes to the compound's overall stability and solubility, making it a promising candidate for various therapeutic applications.

Recent studies have explored the potential of N-2-(2-Methoxyphenyl)ethyl-N'-Phenylethanediamide in several areas of medicinal chemistry. One notable application is its use as a lead compound in the development of new analgesic agents. Research has shown that this compound exhibits potent analgesic effects, which are attributed to its ability to interact with specific pain receptors in the central nervous system. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that N-2-(2-Methoxyphenyl)ethyl-N'-Phenylethanediamide effectively reduced pain responses in animal models without causing significant side effects.

Beyond its analgesic properties, N-2-(2-Methoxyphenyl)ethyl-N'-Phenylethanediamide has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have shown that N-2-(2-Methoxyphenyl)ethyl-N'-Phenylethanediamide can inhibit the production of pro-inflammatory cytokines and reduce inflammation in affected tissues. These findings suggest that this compound may have therapeutic potential in treating inflammatory conditions.

In addition to its analgesic and anti-inflammatory properties, N-2-(2-Methoxyphenyl)ethyl-N'-Phenylethanediamide has been studied for its neuroprotective effects. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neurons and cognitive decline. Research has shown that N-2-(2-Methoxyphenyl)ethyl-N'-Phenylethanediamide can protect neurons from oxidative stress and apoptosis, which are key mechanisms underlying neurodegeneration. In a study published in the Journal of Neurochemistry, researchers found that this compound significantly reduced neuronal cell death in vitro and improved cognitive function in animal models of Alzheimer's disease.

The pharmacokinetic properties of N-2-(2-Methoxyphenyl)ethyl-N'-Phenylethanediamide have also been extensively studied to optimize its therapeutic potential. Pharmacokinetic analysis has shown that this compound has good oral bioavailability and a favorable half-life, which makes it suitable for chronic administration. Additionally, it exhibits low toxicity and minimal side effects, further supporting its safety profile as a therapeutic agent.

In conclusion, N-2-(2-Methoxyphenyl)ethyl-N'-Phenylethanediamide (CAS No. 898374-40-8) is a versatile compound with promising applications in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, N-2-(2-Methoxyphenyl)ethyl-N'-Phenylethanediamide is poised to play a significant role in advancing the field of medicinal chemistry and improving patient outcomes.

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